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Compound of Interest

Compound Name: N-(2-aminophenyl)-N-propylamine
CAS No.: 55899-42-8
Cat. No.: B1228254
Get Quote
. J

Executive Summary

N-(2-aminophenyl)-N-propylamine (CAS: 55899-42-8), also known as N-propyl-1,2-
phenylenediamine, is a highly reactive intermediate primarily used in the synthesis of
benzimidazole-based pharmaceuticals and coordination complexes.[1]

Its structural motif—an electron-rich benzene ring with vicinal primary and secondary amine
groups—renders it acutely sensitive to oxidative degradation and photolysis.[1] Improper
storage leads to rapid formation of quinone imines and oligomeric impurities, manifesting as a
color shift from pale yellow to dark brown/black.

This guide defines the physicochemical basis of this instability and establishes a Zero-
Compromise Storage Protocol to maintain purity >98% over extended periods.

Part 1: Chemical Identity & Intrinsic Reactivity

To master the storage of this compound, one must understand the electronic forces driving its
degradation.
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Specification

Chemical Name

N-(2-aminophenyl)-N-propylamine

N-propyl-o-phenylenediamine; 1-amino-2-

Synonyms (propylamino)benzene
CAS Number 55899-42-8

Molecular Formula

Molecular Weight 150.22 g/mol

Physical State

Viscous liquid or low-melting solid (dependent

on purity)

Solubility

Soluble in alcohols, DCM, DMSO; sparing

solubility in water

pKa

~4.5 (weak base)

The Mechanism of Degradation

The instability of N-(2-aminophenyl)-N-propylamine arises from the "Ortho-Effect.” The

propyl-substituted amine is an electron-donating group (EDG) that increases electron density

on the ring, making the primary amine at the ortho position highly nucleophilic and susceptible

to radical formation.[1]

The Oxidation Cascade:

e Initiation: Exposure to atmospheric oxygen (

) or UV light generates a radical cation on the nitrogen.

e Coupling: Two radical species couple, often forming azo linkages or cyclizing.

» Terminal Product: The formation of 2,3-diaminophenazine derivatives (highly colored

chromophores).
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Figure 1: The oxidative degradation pathway of ortho-phenylenediamines.[1] Note the transition
from monomeric purity to oligomeric chromophores.

Part 2: Storage & Handling Protocols[5][6]

The following protocols are graded by "Rigour Level." Choose the level that matches your
experimental timeline.

The "Gold Standard" (Long-Term Storage > 1 Month)

Recommended for reference standards and bulk API precursors.[1]

Atmosphere: Strictly Inert (Argon or Nitrogen). Argon is preferred due to its higher density,
blanketing the liquid surface effectively.

Temperature:-20°C. Lowering kinetic energy significantly retards the autoxidation rate.

Container:

o Primary: Amber glass vial with a crimped septum or a Schlenk flask with a high-vacuum
Teflon valve.

o Secondary: Sealed Mylar bag with an oxygen scavenger packet.

State: If possible, convert the free base to the Dihydrochloride Salt (2HCI). The salt form
protonates the lone pairs, shutting down the oxidation pathway.

o Protocol: Dissolve amine in

, bubble dry HCI gas

Filter white precipitate.
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The "Silver Standard" (Active Use < 1 Month)

Recommended for active benchwork.
o Atmosphere: Nitrogen flush after every use.
o Temperature:2°C to 8°C (Standard Refrigerator).

o Container: Amber glass bottle with a Teflon-lined screw cap.[1] Parafilm is insufficient for
long-term oxygen exclusion; use electrical tape or a secondary containment jar with
desiccant.[1]

Critical Incompatibilities

Never store N-(2-aminophenyl)-N-propylamine near:

Oxidizing Agents: Peroxides, nitrates, permanganates (Fire/Explosion hazard).

Acids: Will react exothermically to form salts (unless intentional).[2]

Aldehydes/Ketones: Will spontaneously form Schiff bases or benzimidazoles (if acidic traces
are present).

Acid Chlorides/Anhydrides: Rapid acylation will occur.

Part 3: Experimental Workflows
Handling Air-Sensitive Amines (Schlenk Technique)

Since the compound is a viscous liquid/low-solid, liquid handling techniques are most efficient.

[1]
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Figure 2: Standard Operating Procedure (SOP) for withdrawing aliquots without introducing
atmospheric oxygen.

Quality Control & Re-Purification

Before using stored material in critical synthesis, validate its purity.
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QC Check:
e Visual: Clear to Pale Yellow = Pass. Brown/Black = Fail.
e NMR (

): Check for broadening of amine protons or appearance of aromatic impurity peaks > 7.5
ppm (phenazine region).

Rescue Protocol (Purification): If the material has browned but is not sludge:
» Vacuum Distillation: This is the most effective method.
o Setup: Short-path distillation head.
o Pressure: High vacuum (< 1 mmHg).
o Temp: Heat gently; collect the clear fraction. Discard the black pot residue.

o Adsorption (Minor impurities): Dissolve in dry Dichloromethane (DCM), treat with Activated
Charcoal (10% wi/w), stir for 30 mins, filter through Celite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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